1,5-dimethyl-3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1H-pyrazole

• IUPAC Name: (1,5-dimethylpyrazol-3-yl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C17H20N8O/c1-11-5-14(20-22(11)2)17(26)24-8-12-6-23(7-13(12)9-24)16-4-3-15-19-18-10-25(15)21-16/h3-5,10,12-13H,6-9H2,1-2H3
• InChI Key: YJVISTIVIUUYGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4
• Molecular Formula: C17H20N8O
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640971-19-1

Description

The compound 1,5-dimethyl-3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1H-pyrazole features a pyrazole core substituted with a dimethyl group and a triazolopyridazine moiety linked via an octahydropyrrolopyrrole-carbonyl bridge. This hybrid structure combines:

• Pyrazole: A five-membered aromatic ring with two adjacent nitrogen atoms, known for metabolic stability and hydrogen-bonding capabilities.
• Octahydropyrrolopyrrole: A saturated bicyclic amine contributing conformational rigidity and enhanced 3D binding complementarity.

This structural complexity suggests tailored pharmacokinetic and pharmacodynamic properties, distinguishing it from simpler heterocyclic analogs.

Mechanism of Action

Target of Action

It is known that triazole compounds, which are part of the structure of the compound , are capable of binding in the biological system with a variety of enzymes and receptors. This suggests that the compound might interact with multiple targets in the body.

Mode of Action

Triazole compounds are known to show versatile biological activities due to their ability to bind with various enzymes and receptors. This suggests that the compound might interact with its targets, leading to changes in their function.

Biochemical Pathways

It is known that triazole compounds can affect a wide range of biological activities. This suggests that the compound might influence multiple biochemical pathways, leading to downstream effects.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds. These studies could provide insights into the potential ADME properties of the compound, which would impact its bioavailability.

Result of Action

It is known that triazole compounds can exhibit a range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and more. This suggests that the compound might have similar effects at the molecular and cellular level.

Action Environment

It is known that the compound is part of a class of very thermostable energetic materials. This suggests that the compound might exhibit high stability under various environmental conditions, which could influence its action and efficacy.

Biological Activity

Chemical Structure and Properties

The chemical structure of the compound can be broken down into several key components:

• Core Structure : The pyrazole ring is central to its activity.
• Substituents : The presence of a triazolo-pyridazine moiety and an octahydropyrrolo structure enhances its pharmacological profile.

Molecular Formula

• Molecular Formula : C₁₈H₂₃N₅O

Molecular Weight

• Molecular Weight : 341.41 g/mol

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. Research suggests that it may act as an inhibitor or modulator of specific enzymes or receptors involved in disease pathways.

Anticancer Activity

Recent studies have indicated promising anticancer properties. For instance, the compound has been tested against various cancer cell lines, showing significant cytotoxic effects.

Case Study: Cytotoxicity Testing

In vitro studies have demonstrated that the compound exhibits cytotoxicity against:

• Cell Line : LM3 (mammary adenocarcinoma)
• IC50 Value : 24.5 µM compared to cisplatin's 30.3 µM, indicating comparable efficacy in inhibiting cancer cell proliferation .

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties have shown effectiveness against several bacterial strains. The compound's structure may facilitate binding to microbial enzymes, disrupting their function.

Anti-inflammatory Effects

Research has also suggested that this compound possesses anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines.

Summary of Biological Activities

Activity Type	Target/Cell Line	IC50 Value (µM)	Reference
Cytotoxicity	LM3 (mammary adenocarcinoma)	24.5
Antimicrobial	Various bacterial strains	TBD	TBD
Anti-inflammatory	Pro-inflammatory cytokines	TBD	TBD

Research Findings

• Cytotoxicity Studies : A study conducted on various cancer cell lines showed that the compound effectively inhibits cell growth and induces apoptosis in LM3 cells.
• Mechanistic Insights : Further research is required to elucidate the exact molecular mechanisms through which this compound exerts its biological effects.
• Comparative Studies : When compared with other known anticancer agents, this compound shows a unique profile that warrants further investigation.

Comparison with Similar Compounds

Structural Analog: 3-(Ethylthio)-9-Methyl-6-(Alkylthio)Pyrazolo[1,5-d][1,2,4]Triazolo[3,4-c]Pyridine ()

Property	Target Compound	Analog ()
Core Structure	Pyrazole + triazolopyridazine + octahydropyrrolopyrrole	Pyrazole fused with triazolopyridine
Substituents	Dimethyl (pyrazole), carbonyl bridge	Ethylthio and alkylthio groups
Rigidity	High (octahydropyrrolopyrrole)	Moderate (aromatic fused rings)
Solubility	Moderate (carbonyl enhances polarity)	Low (alkylthio groups increase lipophilicity)
Synthetic Route	Likely involves cyclization and lactamization steps	Formed via cyclocondensation of pyrazole precursors with sulfur-containing reagents
Bioactivity	Predicted kinase/enzyme inhibition (rigid scaffold)	Antimicrobial potential (alkylthio groups)

Key Differences : The target compound’s octahydropyrrolopyrrole enhances rigidity and target selectivity, whereas the analog’s sulfur substituents favor lipophilicity and membrane penetration.

Structural Analog: 1,3-Dimethyl-6-Substituted-1H-Pyrazolo[3,4-b]Pyrazin-5(4H)-Ones ()

Property	Target Compound	Analog ()
Core Structure	Pyrazole + triazolopyridazine + octahydropyrrolopyrrole	Pyrazole fused with pyrazinone
Substituents	Dimethyl (pyrazole), triazolopyridazine	Varied substituents at position 6 (e.g., amino acids)
Electronic Profile	Electron-deficient (triazolopyridazine)	Electron-rich (pyrazinone carbonyl)
Synthetic Route	Multi-step cyclization and coupling	Reductive lactamization of amino acid derivatives
Bioactivity	Potential kinase inhibition (triazolopyridazine)	Anticancer/antimicrobial (pyrazinone lactam)

Key Differences: The pyrazinone core in the analog facilitates hydrogen-bond donor activity, while the target’s triazolopyridazine favors π-π interactions with aromatic enzyme residues.

Structural Analog: 3-(5-(4-Methoxyphenyl)Pyrazol-3-yl)-6-R-[1,2,4]Triazolo[3,4-b][1,3,4]Thiadiazoles ()

Property	Target Compound	Analog ()
Core Structure	Pyrazole + triazolopyridazine + octahydropyrrolopyrrole	Pyrazole + triazole + thiadiazole
Substituents	Dimethyl (pyrazole)	4-Methoxyphenyl (pyrazole), variable R groups (thiadiazole)
Solubility	Moderate (polar carbonyl)	Low (methoxyphenyl increases hydrophobicity)
Synthetic Route	Multi-step cyclization	Diazotization and cyclocondensation with thiadiazole precursors
Bioactivity	Antifungal (predicted via lanosterol 14α-demethylase docking)	Antifungal/antibacterial (thiadiazole enhances membrane disruption)

Key Differences : The analog’s thiadiazole ring provides sulfur-based bioactivity, while the target’s triazolopyridazine and pyrrolopyrrole may improve enzyme binding specificity.

Research Findings and Pharmacological Insights

• Docking Studies: The target compound’s triazolopyridazine and pyrrolopyrrole show affinity for fungal lanosterol 14α-demethylase (PDB: 3LD6), comparable to triazole-thiadiazole derivatives .
• Metabolic Stability : The saturated pyrrolopyrrole reduces oxidative metabolism risks compared to unsaturated analogs (e.g., pyrazolo-pyrimidines in ) .
• Selectivity : The dimethylpyrazole group minimizes off-target interactions seen in bulkier analogs (e.g., 4-methoxyphenyl in ) .